Cas no 55687-31-5 (6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione)

• Product Name: 6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione
• CAS No: 55687-31-5
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• MDL: MFCD00869382
• CID: 1598288
• PubChem ID: 191382
• Update Time: 2025-08-05

6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Dihydro-6-(trifluoromethyl)quinoxaline-2,3-dione
• 6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione
• Lilly-72525
• 6-TrifluoroMethyl-1,4-dihydroquinoxaline-2,3-dione
• 1,4-Dihydro-6-trifluoromethylquinoxaline-2,3-dione
• 6-trifluoromethyl-1,4-dihydro-2,3-quinoxalinedione
• SCHEMBL440536
• 2,3-dihydroxy-6-trifluoromethylquinoxaline
• 6-TRIFLUOROMETHYL-2(1H), 3(4H)-QUINOXALINEDIONE
• DTXSID80204206
• 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxaline-2,3-dione
• 1E2J6F4YVI
• CS-0209528
• BS-28826
• 55687-31-5
• LY 72525
• 6-(TRIFLUOROMETHYL)-2,3-QUINOXALINEDIOL
• Lilly 72525
• 2,3-Quinoxalinedione, 1,4-dihydro-6-(trifluoromethyl)-
• SCHEMBL2429783
• 1,4-DIHYDRO-6-TRIFLUOROMETHYL QUINOXALINE-2,3-DIONE
• UNII-1E2J6F4YVI
• 2,3-DIHYDROXY-6-(TRIFLUOROMETHYL)QUINOXALINE

• MDL： MFCD00869382
• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)4-1-2-5-6(3-4)14-8(16)7(15)13-5/h1-3H,(H,13,15)(H,14,16)
• InChI Key： BQNVOJRAHONGMT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC(C(N2)=O)=O)(F)F

Computed Properties

• Exact Mass: 230.03000
• Monoisotopic Mass: 230.030312
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.2

Experimental Properties

• Density: 1.486
• Boiling Point: 448.6°C at 760 mmHg
• Flash Point: 225.1°C
• Refractive Index: 1.502
• PSA: 65.72000
• LogP: 1.23520

Additional information on 6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione

Introduction to 6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione (CAS No. 55687-31-5)

6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 55687-31-5, belongs to the quinoxaline class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of a trifluoromethyl group in its structure enhances its metabolic stability and lipophilicity, making it an attractive scaffold for drug development.

The 1,4-dihydroquinoxaline-2,3-dione core is a key pharmacophore that contributes to the compound's reactivity and interaction with biological targets. This moiety has been extensively studied for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. The trifluoromethyl substitution further modulates the electronic properties of the molecule, influencing its binding affinity and selectivity towards specific biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from quinoxaline derivatives. The structural flexibility of 6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione allows for modifications at multiple positions, enabling the synthesis of a diverse library of compounds with tailored biological activities. This adaptability has made it a valuable intermediate in medicinal chemistry campaigns aimed at identifying lead compounds for further development.

One of the most compelling aspects of this compound is its potential in oncology research. Studies have demonstrated that quinoxaline derivatives can exhibit inhibitory effects on various kinases and enzymes involved in cancer cell proliferation and survival. The trifluoromethyl group plays a crucial role in enhancing these effects by improving the compound's interaction with target proteins. Recent preclinical studies have shown promising results when this compound is tested against certain types of cancer cell lines, suggesting its potential as a novel therapeutic agent.

Furthermore, the compound's ability to cross the blood-brain barrier has made it an area of interest for neuropharmacological research. The 1,4-dihydroquinoxaline-2,3-dione scaffold has been explored for its potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The trifluoromethyl group's influence on the molecule's pharmacokinetic properties may enhance its penetration into the central nervous system, making it a candidate for developing new treatments for these conditions.

The synthesis of 6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps to form the quinoxaline core. The introduction of the trifluoromethyl group is typically achieved through halogenation or metal-catalyzed cross-coupling reactions, which must be conducted under controlled conditions to prevent unwanted side products.

From a chemical biology perspective, understanding the interactions between 6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione and biological targets is crucial for rational drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict how this compound binds to its intended targets. These studies not only provide insights into its mechanism of action but also guide modifications to improve its efficacy and reduce potential toxicity.

The pharmaceutical industry has recognized the significance of this compound as a building block for drug discovery programs. Several companies have included derivatives of 6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione in their pipeline for further investigation. The combination of its structural features and reported biological activities makes it a compelling candidate for developing new medications targeting various diseases.

In conclusion,6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione (CAS No. 55687-31-5) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural attributes and reported biological activities position it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives,6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione is likely to remain at the forefront of drug discovery efforts in the coming years.